Cas no 859673-15-7 (3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate)

3-(2,5-Dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate is a synthetic coumarin derivative characterized by its unique structural modifications, including a 2,5-dimethoxyphenyl substituent and an isobutyrate ester linkage at the 7-position. These functional groups enhance its photophysical properties, making it potentially useful in applications such as fluorescent probes or organic light-emitting materials. The compound exhibits improved stability and solubility in organic solvents compared to simpler coumarin analogs, facilitating its incorporation into advanced material formulations. Its tailored electronic structure may also offer advantages in selective binding or reactivity in chemical sensing systems. Further research is warranted to explore its full potential in specialized applications.

3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate structure

859673-15-7 structure

Product Name:3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate

CAS No:859673-15-7

MF:C₂₁H₂₀O₆

MW:368.379906654358

CID:5421673

Update Time:2025-10-21

3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl isobutyrate
- 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate
- Inchi： 1S/C21H20O6/c1-12(2)20(22)26-15-6-5-13-9-17(21(23)27-19(13)11-15)16-10-14(24-3)7-8-18(16)25-4/h5-12H,1-4H3
- InChI Key： ZFROAEVQZGIVKQ-UHFFFAOYSA-N
- SMILES： C(OC1=CC=C2C(=C1)OC(=O)C(C1=CC(OC)=CC=C1OC)=C2)(=O)C(C)C

3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-3111-2μmol	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	2μmol	$57.0	2023-09-11
Life Chemicals	F3385-3111-5μmol	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	5μmol	$63.0	2023-09-11
Life Chemicals	F3385-3111-10μmol	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	10μmol	$69.0	2023-09-11
Life Chemicals	F3385-3111-20μmol	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	20μmol	$79.0	2023-09-11
Life Chemicals	F3385-3111-1mg	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	1mg	$54.0	2023-09-11
Life Chemicals	F3385-3111-2mg	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	2mg	$59.0	2023-09-11
Life Chemicals	F3385-3111-3mg	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	3mg	$63.0	2023-09-11
Life Chemicals	F3385-3111-4mg	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	4mg	$66.0	2023-09-11
Life Chemicals	F3385-3111-5mg	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	5mg	$69.0	2023-09-11
Life Chemicals	F3385-3111-10mg	3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate	859673-15-7	10mg	$79.0	2023-09-11

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Additional information on 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate

Research Briefing on 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate (CAS: 859673-15-7)

In recent years, the compound 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate (CAS: 859673-15-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The growing body of research on this compound underscores its relevance in drug discovery and development.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate. The researchers employed a multi-step synthetic route to obtain the compound with high purity and yield. The study highlighted the compound's ability to inhibit key inflammatory mediators, such as COX-2 and TNF-α, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound demonstrated selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells, indicating its potential as a targeted anticancer therapy.

Another significant finding comes from a 2023 study in *Bioorganic & Medicinal Chemistry Letters*, which investigated the antimicrobial properties of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. Mechanistic studies revealed that the compound disrupts microbial cell membranes and inhibits essential enzymatic pathways, making it a promising candidate for the development of new antimicrobial agents.

In addition to its therapeutic potential, the pharmacokinetic profile of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate has also been a focus of recent research. A preclinical study published in *European Journal of Pharmaceutical Sciences* reported favorable absorption and distribution properties, with good oral bioavailability and tissue penetration. However, the study also noted the need for further optimization to improve metabolic stability and reduce potential off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate. Current research efforts are directed toward understanding its mechanism of action at the molecular level, optimizing its pharmacological properties, and evaluating its safety profile in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable subject for further research. Continued exploration of its therapeutic potential and optimization of its chemical structure will be critical in advancing this compound toward clinical applications.